Cas no 666839-74-3 (Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)-)

Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)- is a heterocyclic compound featuring a pyrimidine core substituted with chloro, fluoro, and piperazinyl functional groups. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both chloro and fluoro substituents enhances reactivity and selectivity in nucleophilic substitution reactions, while the piperazinyl group contributes to improved solubility and binding affinity in target interactions. Its well-defined chemical properties make it a valuable building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)- structure

666839-74-3 structure

Product Name:Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)-

CAS No:666839-74-3

MF:C₈H₁₀ClFN₄

MW:216.643203258514

CID:501038

PubChem ID:53393355

Update Time:2025-06-09

Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)-
- 2-chloro-5-fluoro-4-piperazin-1-ylpyrimidine
- 666839-74-3
- AKOS015904321
- DTXSID20693872
- 2-CHLORO-5-FLUORO-4-(PIPERAZIN-1-YL)PYRIMIDINE
- A835521
- 2-Chloro-5-fluoro-4-(1-piperazinyl)-pyrimidine
- Inchi： 1S/C8H10ClFN4/c9-8-12-5-6(10)7(13-8)14-3-1-11-2-4-14/h5,11H,1-4H2
- InChI Key： XWTZBZZMKAJSSV-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C(=N1)N1CCNCC1)F

Computed Properties

Exact Mass: 216.058
Monoisotopic Mass: 216.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 41Å²

Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM523674-1g	2-Chloro-5-fluoro-4-(piperazin-1-yl)pyrimidine	666839-74-3	97%	1g	$320	2023-02-02
Ambeed	A846346-1g	2-Chloro-5-fluoro-4-(piperazin-1-yl)pyrimidine	666839-74-3	97%	1g	$323.0	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1639468-1g	2-Chloro-5-fluoro-4-(piperazin-1-yl)pyrimidine	666839-74-3	98%	1g	￥4358.00	2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1639468-5g	2-Chloro-5-fluoro-4-(piperazin-1-yl)pyrimidine	666839-74-3	98%	5g	￥13259.00	2024-05-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB12-1223-5g	2-chloro-5-fluoro-4-piperazinopyrimidine	666839-74-3	nan	5g	¥7581.60	2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB12-1223-10g	2-chloro-5-fluoro-4-piperazinopyrimidine	666839-74-3	nan	10g	¥9266.40	2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB12-1223-25g	2-chloro-5-fluoro-4-piperazinopyrimidine	666839-74-3	nan	25g	¥17901.00	2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB12-1223-50g	2-chloro-5-fluoro-4-piperazinopyrimidine	666839-74-3	nan	50g	¥29484.00	2025-04-13

Pyrimidine,2-chloro-5-fluoro-4-(1-piperazinyl)- Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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